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Compound of Interest

Compound Name: 4-Methyl-imidazole-d3

Cat. No.: B587968

An In-depth Technical Guide to 4-Methyl-
iImidazole-d3

This technical guide provides a comprehensive overview of 4-Methyl-imidazole-d3, a
deuterated analog of 4-Methylimidazole (4-Mel). It is intended for researchers, scientists, and
drug development professionals who utilize stable isotope-labeled compounds in their work.
This document covers the chemical properties, synthesis, and applications of 4-Methyl-
imidazole-d3, with a particular focus on its use as an internal standard in analytical chemistry.

Introduction

4-Methyl-imidazole-d3 (4-Mel-d3) is a stable isotope-labeled form of 4-Methylimidazole,
where the three hydrogen atoms of the methyl group are replaced with deuterium. This isotopic
substitution makes it an ideal internal standard for the quantification of 4-Mel in various
matrices, particularly in food and beverage products.[1][2] 4-Mel is a compound that can form
during the heating of sugars with ammonia-containing compounds, a process known as the
Maillard reaction.[3][4] It is found in many foods and beverages, such as caramel-colored soft
drinks, coffee, and some processed foods.[4][5][6] Concerns have been raised about the
potential carcinogenicity of 4-Mel, leading to increased monitoring of its levels in consumer
products.[7]

Chemical and Physical Properties
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The chemical and physical properties of 4-Methyl-imidazole-d3 are summarized in the table

below. The properties of the non-deuterated form, 4-Methylimidazole, are also provided for

comparison, as the deuterated analog is expected to have very similar physical characteristics.

Property

4-Methyl-imidazole-d3

4-Methylimidazole

CAS Number

1219805-95-4[8][9][10]

822-36-6[11][12]

Molecular Formula

CaH3DsN2[8][10][11][13]

CaHeN2[12][14]

Molecular Weight

85.12 g/mol [8][11][13][15]

82.11 g/mol [12][16]

Yellow to brown liquid or light

Light yellow crystalline

Appearance beige waxy solid/powder[8][9] ]
solid[18]

[17]
Melting Point 41-43 °C (approx.)[16][19] 46-56 °C[12][14][18]
Boiling Point 196-198 °C (approx.)[16][19] 263 °C[12][14][18]
Density ~1.10 g/cm3[16][19] 1.0416 g/cm3 at 14 °C[14]

Soluble in organic solvents like

- ethanol and Very soluble in water and

Solubility

dimethylformamide; sparingly
soluble in water.[16][19]

alcohol.[18]

Isotopic Purity

Typically =98 atom % D[17]

Not Applicable

Storage

Store at 2-8°C or -20°C for
long-term stability.[8][9][13]

Store at room temperature.[12]

Synthesis

The synthesis of 4-Methyl-imidazole-d3 is analogous to the preparation of 4-Methylimidazole.

A common method involves the reaction of a deuterated starting material in a

cyclocondensation reaction. One synthetic route for the non-deuterated compound is the

reaction of hydroxypropanone with formamide in the presence of ammonia.[20] For the

synthesis of 4-Methyl-imidazole-d3, a deuterated precursor would be used. Another approach

is through deuteration of 4-methylimidazole using a deuterated alkali.[16][19]
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Applications in Analytical Chemistry

The primary application of 4-Methyl-imidazole-d3 is as an internal standard for the quantitative
analysis of 4-Methylimidazole in various samples, most notably in food and beverages.[1][13]
[21] Its utility stems from its similar chemical and physical properties to the analyte (4-Mel),
allowing it to behave similarly during sample preparation and analysis, thus correcting for
matrix effects and variations in instrument response.

Experimental Protocol: Quantification of 4-Mel in
Beverages by LC-MS/MS

This section outlines a representative experimental protocol for the determination of 4-Mel in
beverages using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with 4-
Methyl-imidazole-d3 as an internal standard. This protocol is a composite based on
methodologies described in the scientific literature.[6][22][23]

4.1.1. Materials and Reagents

o 4-Methylimidazole (4-Mel) analytical standard

e 4-Methyl-imidazole-d3 (4-Mel-d3) internal standard

e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)

» Formic acid

e Ammonium hydroxide

o Ultrapure water

o Solid-Phase Extraction (SPE) cartridges (e.g., cation exchange)

4.1.2. Sample Preparation

Spiking: Add a known amount of 4-Methyl-imidazole-d3 internal standard solution to a
measured volume of the beverage sample.
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o Degassing: Degas carbonated beverages by sonication or gentle stirring.
e Dilution: Dilute the sample with ultrapure water.

e SPE Cleanup:

[¢]

Condition the SPE cartridge with methanol followed by water.

[e]

Load the diluted sample onto the cartridge.

o

Wash the cartridge with water to remove interfering substances.

[¢]

Elute the analyte and internal standard with a solution of methanol containing ammonium
hydroxide.

o Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of
nitrogen and reconstitute the residue in a known volume of the initial mobile phase.

4.1.3. LC-MS/MS Analysis

 Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Column: A suitable column for polar compounds, such as a HILIC (Hydrophilic Interaction
Liguid Chromatography) or a mixed-mode column.

o Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or
ammonium acetate.

e Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization
(ESI) source.

o Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
detection. The MRM transitions for 4-Mel and 4-Mel-d3 are monitored.

4.1.4. Quantification A calibration curve is constructed by plotting the ratio of the peak area of
4-Mel to the peak area of 4-Mel-d3 against the concentration of 4-Mel standards. The
concentration of 4-Mel in the sample is then determined from this calibration curve.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formation and Toxicological Relevance of 4-
Methylimidazole

Understanding the context of 4-Mel formation and its potential health effects is crucial for
appreciating the importance of its accurate quantification using 4-Methyl-imidazole-d3.

Formation of 4-Methylimidazole in Food

4-Methylimidazole is primarily formed in foods and beverages through the Maillard reaction, a
complex series of chemical reactions between amino acids and reducing sugars that occurs
upon heating.[3][4] It is a notable byproduct in the production of certain caramel colors (Class
[l and 1V) that use ammonia or ammonium compounds as reactants.[4][18]

Reducing Sugars
(e.g., Glucose, Fructose)

a-Dicarbonyl Compounds
(e.g., Methylglyoxal)

Amino Acids Maillard Reaction 4-Methylimidazole (4-Mel)

Ammonia / Ammonium Compounds

Click to download full resolution via product page

Caption: Formation of 4-Methylimidazole via the Maillard Reaction.

Toxicological Significance

Toxicological studies have raised concerns about the potential health effects of 4-Mel. The
International Agency for Research on Cancer (IARC) has classified 4-Methylimidazole as
"possibly carcinogenic to humans" (Group 2B).[7] This classification is based on evidence from
animal studies that have shown an increased incidence of lung tumors in mice exposed to 4-
Mel.[18] As a result, regulatory bodies in some regions have set limits for the concentration of
4-Mel in food products.
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Caption: Logical workflow of 4-Mel exposure, toxicity, and analysis.

Conclusion

4-Methyl-imidazole-d3 is an indispensable tool for the accurate and reliable quantification of
4-Methylimidazole in a variety of complex matrices. Its use as an internal standard in modern
analytical techniques like LC-MS/MS is critical for ensuring food safety and regulatory
compliance. This guide has provided a detailed overview of its chemical properties, a
representative analytical protocol, and the broader context of its application in studying the
formation and toxicological relevance of 4-Methylimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is 4-Methyl-imidazole-d3 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587968#what-is-4-methyl-imidazole-d3-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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